N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H19Cl2N3O3S and its molecular weight is 428.33. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The synthesis of various 2-aminothiazoles and 2-thiazolecarboxamides, including derivatives similar to the compound , has been explored for their anti-anoxic (AA) activity. These compounds, possessing nitrogenous basic moieties, showed potent AA activity, highlighting the potential for cerebral protection agents (Ohkubo, Kuno, Nakanishi, & Takasugi, 1995).
- Research on a thiazole-based heterocyclic amide demonstrated its antimicrobial activity, further characterized by IR, NMR, XRD, and DFT studies, suggesting potential pharmacological applications (Cakmak, Koşar Kırca, Veyisoğlu, Yakan, Ersanli, & Kütük, 2022).
Biological Activity and Applications
- A study on morpholine and piperazine-based carboxamide derivatives as corrosion inhibitors highlights the versatility of these compounds in applications beyond pharmacology, demonstrating significant inhibition efficiencies and providing insights into their interaction mechanisms with metal surfaces (Nnaji, Ujam, Ibisi, Ani, Onuegbu, Olasunkanmi, & Ebenso, 2017).
- Novel dicationic imidazo[1,2-a]pyridines, including derivatives structurally related to the target compound, showed strong DNA affinities and significant antiprotozoal activities, with potential as new therapeutic agents against trypanosomal and Plasmodium infections (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).
Mechanistic Studies and Property Investigation
- The synthesis, characterization, and corrosion inhibition efficiency of specific morpholine-based furan carboxamides on brass in HCl medium demonstrate the multifaceted applications of these compounds, from their physicochemical properties to their protective capabilities against metal corrosion (Zulfareen, Kannan, Venugopal, & Gnanavel, 2016).
properties
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-2-yl)-N-(2-morpholin-4-ylethyl)furan-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O3S.ClH/c19-13-3-1-5-15-16(13)20-18(26-15)22(17(23)14-4-2-10-25-14)7-6-21-8-11-24-12-9-21;/h1-5,10H,6-9,11-12H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEDHPNFOIINSRV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCN(C2=NC3=C(S2)C=CC=C3Cl)C(=O)C4=CC=CO4.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-chlorobenzo[d]thiazol-2-yl)-N-(2-morpholinoethyl)furan-2-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.